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Compound of Interest

Compound Name: H-L-Arg-anbaipr 2hcl

Cat. No.: B1528248 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

H-L-Arg-anbaipr 2HCl, chemically known as L-Arginine, N-(4-amino-1,2,3,4-tetrahydro-2-

naphthalenyl)-, is a synthetic compound derived from the amino acid L-arginine. It is also

referred to in some commercial sources as L-Arginine 7-amido-4-methylcoumarin

dihydrochloride, although this appears to describe a different chemical structure and is likely an

error in nomenclature in those sources. The primary structure of interest for this review is

based on the tetrahydro-naphthalenyl moiety. This molecule has garnered attention for its

potential biological activities, primarily as a substrate for various enzymes. This review

synthesizes the available, albeit limited, public information on H-L-Arg-anbaipr 2HCl, focusing

on its chemical identity, biological interactions, and potential applications.

Due to the sparse and often inconsistent data in publicly accessible domains, this whitepaper

serves to consolidate what is known and to highlight the areas requiring further investigation.

Chemical Identification and Properties

A conclusive and universally agreed-upon chemical structure and properties for "H-L-Arg-
anbaipr 2HCl" are not readily available in peer-reviewed scientific literature. The name itself is

a non-standard nomenclature. However, based on available supplier information, the most

plausible interpretation is a derivative of L-Arginine.
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Identifier Value

Compound Name H-L-Arg-anbaipr 2HCl

Systematic Name
L-Arginine, N-(4-amino-1,2,3,4-tetrahydro-2-

naphthalenyl)-, dihydrochloride

CAS Number 1272755-10-8

Note: The above data is based on information from chemical suppliers and has not been

independently verified through published experimental studies.

Biological Activity and Mechanism of Action

The biological activity of H-L-Arg-anbaipr 2HCl is primarily described as being a substrate for

various enzymes.[1] This suggests its potential use as a tool compound in biochemical assays

to characterize enzyme kinetics, screen for inhibitors, or as a fluorescent probe if the "anbaipr"

moiety is a fluorophore like 7-amido-4-methylcoumarin.

Given its L-Arginine base, it is hypothesized to interact with enzymes that recognize Arginine,

such as:

Proteases: Specifically, serine proteases like trypsin, which cleave after basic amino acid

residues.

Nitric Oxide Synthases (NOS): As L-Arginine is the substrate for NOS, this derivative could

potentially act as a competitive inhibitor or a modulator.

Arginases: Enzymes that hydrolyze L-Arginine.

A proposed logical workflow for investigating the interaction of H-L-Arg-anbaipr 2HCl with a

target enzyme is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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